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Compound of Interest

Compound Name:
5-(Aminomethyl)thiophene-2-

carbonitrile

CAS No.: 227279-10-9

Cat. No.: B1278161

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the prominent synthetic pathway for the

atypical antipsychotic drug, Olanzapine. The synthesis hinges on the strategic use of a

substituted thiophene precursor, 2-amino-5-methylthiophene-3-carbonitrile, which serves as a

critical building block. This document outlines the key transformations, provides detailed

experimental protocols, and presents quantitative data to guide researchers in the replication

and optimization of this synthesis.

Introduction
Olanzapine, chemically known as 2-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno[2,3-b][1]

[2]benzodiazepine, is a widely used medication for the treatment of schizophrenia and bipolar

disorder.[1] Its synthesis has been the subject of extensive research to develop efficient, safe,

and scalable manufacturing processes. The most common and well-documented synthetic

route involves a three-step sequence starting from 2-amino-5-methylthiophene-3-carbonitrile.

This intermediate is typically synthesized via the Gewald multicomponent reaction.[3]
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The overall synthetic strategy involves the initial condensation of the thiophene intermediate

with an ortho-halonitrobenzene, followed by a reductive cyclization to form the core

thienobenzodiazepine ring system. The final step introduces the N-methylpiperazine moiety to

yield Olanzapine.

Synthetic Pathway Overview
The synthesis of Olanzapine from 2-amino-5-methylthiophene-3-carbonitrile can be visualized

as a linear progression through three key chemical transformations.
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2-amino-5-methyl-
thiophene-3-carbonitrile

Step 1: Condensation

o-Fluoronitrobenzene

2-(2-nitroanilino)-5-methyl-
thiophene-3-carbonitrile

Yield: ~77% [6]

Step 2: Reductive Cyclization

Reducing Agent (e.g., SnCl2, Fe, Pd/C) [2, 5]

4-amino-2-methyl-10H-thieno-
[2,3-b][1,5]benzodiazepine

Yield: ~80-90%

Step 3: Final Condensation

N-methylpiperazine

Olanzapine

Yield: ~51-91% [15]

Click to download full resolution via product page

Figure 1: Overall synthetic scheme for Olanzapine.
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Key Experimental Protocols
Step 1: Synthesis of 2-amino-5-methylthiophene-3-
carbonitrile (Gewald Reaction)
This initial step constructs the core thiophene ring through a multicomponent condensation.

Propionaldehyde + Malononitrile + Sulfur

Gewald Reaction

Base (e.g., Triethylamine)
Solvent (e.g., DMF)

2-amino-5-methyl-
thiophene-3-carbonitrile

Click to download full resolution via product page

Figure 2: Workflow for the Gewald Reaction.

Protocol:

To a mixture of sulfur (46.2 g) and propionaldehyde (100 g) in dimethylformamide (200 ml)

under a nitrogen atmosphere, add triethylamine (150 ml) dropwise while maintaining the

temperature below 30°C.[2]

Add a solution of malononitrile (100 g) in dimethylformamide (200 ml) dropwise to the

reaction mixture.

Stir the reaction for 3 hours.

Add chilled water to the reaction mixture to precipitate the product.
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Filter the solid, wash with water, and air-dry.

The crude product can be further purified by crystallization from a water-methanol mixture.

Parameter Value Reference

Yield 140 g (crude) [2]

Purity >98% after crystallization -

Step 2: Synthesis of 2-(2-nitroanilino)-5-
methylthiophene-3-carbonitrile
This step involves the nucleophilic aromatic substitution of a halogen on the nitrobenzene ring

by the amino group of the thiophene.

Protocol:

To a vigorously stirred suspension of sodium hydride (13.5 g, 60% dispersion in mineral oil)

in anhydrous tetrahydrofuran (THF, 100 mL) under a nitrogen atmosphere and cooled in an

ice bath, slowly add a solution of 1-fluoro-2-nitrobenzene (34.5 g) and 2-amino-5-

methylthiophene-3-carbonitrile (33.1 g) in anhydrous THF (160 mL).[4]

After the addition, allow the reaction mixture to stir at room temperature for 10 hours.

Slowly add additional sodium hydride (1.53 g, 95%) to the reaction mixture and continue

stirring for another 8 hours at room temperature.

Pour the reaction mixture into crushed ice and adjust the pH to 8 with a saturated ammonium

chloride solution.

Collect the precipitate by filtration and dry to obtain the crude product.

Purify the crude product by silica gel column chromatography (eluent: 10% ethyl

acetate/hexane).
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Parameter Value Reference

Yield 47.9 g (77%) [4]

Melting Point 105-107°C [4]

Step 3: Synthesis of 4-amino-2-methyl-10H-thieno[2,3-b]
[1][2]benzodiazepine
This is a critical step involving the reduction of the nitro group and subsequent intramolecular

cyclization to form the seven-membered diazepine ring.

2-(2-nitroanilino)-5-methyl-
thiophene-3-carbonitrile

Reductive Cyclization

Reducing System
(e.g., SnCl2/HCl or Pd/C, H2)

4-amino-2-methyl-10H-thieno-
[2,3-b][1,5]benzodiazepine

Click to download full resolution via product page

Figure 3: Workflow for Reductive Cyclization.

Protocol using Palladium on Carbon (Pd/C):

Take 2-(2-Nitroanilino)-5-methylthiophene-3-carbonitrile (100g) in ethyl acetate (1000ml).[2]

Add 5% Pd/C (15g) to the solution.

Hydrogenate the mixture at 50°C for 15 hours.
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After the reaction is complete, filter the catalyst.

Distill off the ethyl acetate to obtain the solid product, 2-(2-aminoanilino)-5-methylthiophene-

3-carbonitrile.

Dissolve the obtained solid in isopropyl alcohol (500ml).

Add concentrated hydrochloric acid (102ml) at room temperature.

Heat the mixture to 80°C-82°C for 12 hours under stirring.

Cool the solution to precipitate the hydrochloride salt of the title compound.

Filter and dry the solid under vacuum at 55°C-60°C.

Parameter Value Reference

Yield 80 g [2]

Protocol using Tin(II) Chloride:

Place 5-methyl-2-((2-nitrophenyl)amino)thiophene-3-carbonitrile (10.0 g) and ethanol (100

mL) in a 500 mL round-bottom flask.[5]

Stir the mixture at 50°C for 30 minutes.

Add tin powder (7.4 g) and 4M hydrochloric acid (84 mL).

Raise the temperature to 85°C and continue stirring for 4 hours.

Cool the mixture to 25°C and stir for an additional 8 hours to allow for precipitation.

Filter the solid and wash with ethanol.

Parameter Value Reference

Yield
Not explicitly stated, but this is

a common method.
[5]
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Step 4: Synthesis of Olanzapine
The final step involves the condensation of the thienobenzodiazepine intermediate with N-

methylpiperazine.

Protocol:

Charge a three-necked round bottom flask with 4-Amino-2-methyl-10H-thieno-[2,3-b][1]

[2]benzodiazepine (100 g), N-methylpiperazine (250 mL), and 2-propanol (200 mL).[6]

Heat the reaction mixture to reflux (approximately 102°C) under a nitrogen atmosphere and

maintain for an overnight period.

Cool the reaction mixture to below 55°C.

The product may precipitate upon cooling. If necessary, water can be added to facilitate

precipitation.

Isolate the light yellow solid by filtration.

Wash the solid sequentially with 25% aqueous 2-butanol and then with 2-butanol.

Dry the product to obtain Olanzapine.

Parameter Value Reference

Yield 98.7 g (84%) [6]

Purity
High purity suitable for

pharmaceutical use.
[6]

Data Summary
The following table summarizes the typical yields for each key step in the synthesis of

Olanzapine.
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Reaction Step Starting Material Product Typical Yield

1. Gewald Reaction
Propionaldehyde,

Malononitrile, Sulfur

2-amino-5-

methylthiophene-3-

carbonitrile

High (qualitative)[2]

2. Condensation

2-amino-5-

methylthiophene-3-

carbonitrile

2-(2-nitroanilino)-5-

methylthiophene-3-

carbonitrile

~77%[4]

3. Reductive

Cyclization

2-(2-nitroanilino)-5-

methylthiophene-3-

carbonitrile

4-amino-2-methyl-

10H-thieno[2,3-b][1]

[2]benzodiazepine

~80-90%

4. Final Condensation

4-amino-2-methyl-

10H-thieno[2,3-b][1]

[2]benzodiazepine

Olanzapine 51-91%[7]

Conclusion
The synthetic route to Olanzapine via the 2-amino-5-methylthiophene-3-carbonitrile

intermediate is a well-established and efficient process. The protocols and data presented in

these application notes provide a comprehensive guide for researchers in the field. Careful

control of reaction conditions at each step is crucial for achieving high yields and purity of the

final active pharmaceutical ingredient. Further optimization of these steps, particularly in terms

of greener solvents and reagents, remains an active area of research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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